Cas no 18443-37-3 (1,2,3-Oxadiazolium,4-ethyl-5-hydroxy-3-(1-methylethyl)-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,4-ethyl-5-hydroxy-3-(1-methylethyl)-, inner salt
• CAS No: 18443-37-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 183443
• PubChem ID: 3034299
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,4-ethyl-5-hydroxy-3-(1-methylethyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,4-ethyl-5-hydroxy-3-(1-methylethyl)-, inner salt
• 4-ethyl-3-isopropyl-1,2,3-oxadiazolidin-5-one
• 4-ethyl-3-propan-2-yloxadiazolidin-5-one
• 4-ethyl-3-(1-methylethyl)-1,2,3-oxadiazol-3-ium-5-olate
• Einecs 242-324-7
• 4-Ethyl-3-isopropylsydnone
• 4-ethyl-3-propan-2-yloxadiazol-3-ium-5-olate
• 18443-37-3
• DTXSID501160345
• 1,2,3-Oxadiazolium, 4-ethyl-5-hydroxy-3-(1-methylethyl)-, inner salt

• Inchi： 1S/C7H12N2O2/c1-4-6-7(10)11-8-9(6)5(2)3/h5H,4H2,1-3H3
• InChI Key： XGSKXINDDCMUOC-UHFFFAOYSA-N
• SMILES： O1C(=C(CC)[N+](C(C)C)=N1)[O-]

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.97